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Compound Profile and Selectivity

The table below summarizes the key biochemical and cellular characteristics of VPS34-IN1:

Property Description
Target Vacuolar Protein Sorting 34 (Vps34), the sole class Il PI3K [1] [2]
In Vitro ICso 25 nM [1] [2]

Selectivity Profile  Highly selective; no significant inhibition of 340 protein kinases or 25 other lipid
kinases tested, including all class | and class Il PI3K isoforms [1] [3]

Primary Cellular Rapid, dose-dependent reduction of cellular Ptdins(3)P; disperses PtdIns(3)P-
Effect binding probes from endosome membranes within 1 minute [1]

Key Downstream Serum- and glucocorticoid-regulated kinase 3 (SGK3); VPS34-IN1 induces a
Target rapid 50-60% loss of SGK3 phosphorylation [1] [2]

Mechanisms of Action and Key Applications
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VPS34-IN1 inhibits Vps34's catalytic activity, preventing the phosphorylation of its sole substrate,
phosphatidylinositol (PtdIns), into phosphatidylinositol 3-phosphate (PtdIns(3)P) [1] [4]. This reduction in
PtdIns(3)P levels disrupts the recruitment of effector proteins that contain PX or FYVE domains, which is

crucial for various cellular functions.

The diagram below illustrates the cellular signaling pathways affected by VPS34-IN1:
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VPS34-IN1 has been instrumental in several research contexts:

¢ SGK3 Regulation: VPS34-IN1 revealed that SGK3 kinase activity depends on PtdIns(3)P binding via
its PX domain. Combining VPS34-IN1 with class I PI3K inhibitors nearly completely ablated SGK3
activity, suggesting its activity is controlled by two pools of PtdIns(3)P—one produced directly by
Vps34 and another derived from the class I PI3K product PtdIns(3,4,5)P3 [1] [2].

e Antileukemic Activity: In Acute Myeloid Leukemia (AML), VPS34-IN1 induced apoptosis in AML
cell lines and primary patient samples without affecting normal CD34+ hematopoietic cells [3]. It
exhibited pleiotropic effects, including inhibition of basal and drug-induced autophagy, impairment of
vesicular trafficking, and disruption of mTORC1 and STATS5 signaling, particularly in FLT3-ITD
mutant AML [3].
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¢ Metabolic Reprogramming: Studies in heterozygous Vps34 kinase-dead mice, which model
pharmacological inhibition, showed that reduced Vps34 activity enhances insulin sensitivity and
glucose tolerance [5]. The mechanism involves reprogramming mitochondrial metabolism, reducing

hepatic glucose production, and increasing glucose uptake in muscle [5].

Experimental Protocol Guidance

Key methodological considerations for using VPS34-IN1 in cellular assays are summarized below:

Aspect Protocol Details
Validating Target Treat cells and monitor rapid dispersal of fluorescent Ptdins(3)P probes (e.g.,
Engagement GFP-2xFYVE) from endosomes. Significant effects can be seen within 1-5

minutes of treatment [1].

Monitoring Use Western blotting to detect a rapid reduction in SGK3 phosphorylation. A
Downstream ~50-60% loss can occur within 1 minute of treatment, serving as a robust
Inhibition biomarker for Vps34 inhibition [1] [2].

Assessing Monitor autophagy using GFP-LC3 translocation. VPS34-IN1 treatment reduces
Autophagy the number of GFP-LC3 puncta per cell, indicating inhibition of autophagosome

formation [3] [6].

Combination To dissect phosphoinositide signaling, combine with class | PI3K inhibitors (e.g.,
Studies GDC-0941). This can reveal complementary pathways, as seen in the near-
complete ablation of SGK3 activity [1].

Therapeutic Potential and Research Utility

e Therapeutic Implications: Research using VPS34-IN1 and related inhibitors suggests Vps34 is a
potential drug target for several conditions. The antileukemic activity of VPS34-IN1 highlights its
potential in oncology [3]. The enhanced insulin sensitivity observed in models of Vps34 inhibition
suggests potential for Type-2 diabetes [5]. Furthermore, VPS34's role in thrombosis indicates

relevance for cardiovascular diseases [7].
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o Utility as a Research Probe: VPS34-IN1's primary value lies in its high selectivity, which makes it an
excellent chemical probe for delineating the physiological and cellular roles of Vps34's kinase activity,
distinct from its scaffolding function [1] [5]. Monitoring SGK3 phosphorylation provides a reliable
cellular biomarker for Vps34 activity, analogous to the use of Akt phosphorylation for class I PI3K
activity [1] [2].

VPS34-IN1 is a foundational tool for investigating PtdIns(3)P-dependent processes. Its most critical and
rapid cellular readout is the loss of SGK3 phosphorylation, which you can typically detect within one minute

of treatment [1].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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